Cas no 33108-89-3 (Benzeneethanimidoylchloride, N-hydroxy-4-methyl-a-oxo-)

• Product Name: Benzeneethanimidoylchloride, N-hydroxy-4-methyl-a-oxo-
• CAS No: 33108-89-3
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 318712
• PubChem ID: 9561007
• Update Time: 2025-04-19

Benzeneethanimidoylchloride, N-hydroxy-4-methyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidoylchloride, N-hydroxy-4-methyl-a-oxo-
• (1Z)-N-hydroxy-2-(4-methylphenyl)-2-oxoethanimidoyl chloride
• 2-p-tolyl-glyoxylohydroximoyl chloride
• 2-p-Tolyl-glyoxylohydroximoylchlorid
• Chlorisonitrosomethyl-p-tolyl-keton
• C-p-Tolyl-glyoxylohydroximoylchlorid
• C-p-Tolyl-glyoxylohydroximsaeure-chlorid
• N-hydroxy-2-oxo-2-p-tolyl-acetimidoyl chloride
• NSC767
• P-TOLYLGLYOXYLOYL CHLORIDE, OXIME
• 33108-89-3
• SCHEMBL11806639
• DTXSID40429978
• NSC-767

• Inchi： 1S/C9H8ClNO2/c1-6-2-4-7(5-3-6)8(12)9(10)11-13/h2-5,13H,1H3/b11-9-
• InChI Key： LLNZHUMZCQYFHI-LUAWRHEFSA-N
• SMILES： Cl/C(/C(C1C=CC(C)=CC=1)=O)=N\O

Computed Properties

• Exact Mass: 197.02444
• Monoisotopic Mass: 197.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.262
• Boiling Point: 356.434°C at 760 mmHg
• Flash Point: 169.366°C
• Refractive Index: 1.56
• PSA: 49.66
• LogP: 2.20420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives